Cas no 2228902-53-0 (tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate
• CAS No: 2228902-53-0
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6415611
• PubChem ID: 165650312
• Update Time: 2025-06-13

tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethyl]carbamate
• EN300-1899184
• 2228902-53-0

• Inchi： 1S/C15H20FNO4/c1-9-6-13(20-5)10(7-11(9)16)12(8-18)17-14(19)21-15(2,3)4/h6-8,12H,1-5H3,(H,17,19)
• InChI Key： VBHVPOVGTSAJJP-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate

Recent Advances in the Study of tert-Butyl N-1-(5-Fluoro-2-Methoxy-4-Methylphenyl)-2-Oxoethylcarbamate (CAS: 2228902-53-0)

The compound tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate (CAS: 2228902-53-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a fluoro-substituted aromatic ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. Researchers have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's stability under various conditions has also been investigated, providing valuable insights for its handling and storage in laboratory and industrial settings.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate exhibit moderate to high inhibitory effects on certain kinases and proteases. These findings suggest its potential utility in developing treatments for diseases such as cancer and autoimmune disorders. Further mechanistic studies are underway to elucidate the precise molecular interactions and pathways involved.

Another area of interest is the compound's potential as a building block in the design of prodrugs. Its chemical structure allows for modifications that can enhance bioavailability and target specificity. Recent collaborations between academic and industrial researchers have explored these possibilities, with some promising results already reported in peer-reviewed journals.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), require further investigation to fully assess its therapeutic potential. Additionally, toxicity studies are needed to ensure its safety profile meets regulatory standards for clinical development.

In conclusion, tert-butyl N-1-(5-fluoro-2-methoxy-4-methylphenyl)-2-oxoethylcarbamate (CAS: 2228902-53-0) represents a promising candidate in the field of medicinal chemistry. Ongoing research efforts are expected to uncover more of its potential applications and optimize its properties for future therapeutic use. The integration of computational modeling and high-throughput screening techniques will likely play a crucial role in accelerating these discoveries.